Cas no 1704304-22-2 (4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-amine)

• Product Name: 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-amine
• CAS No: 1704304-22-2
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5831203
• PubChem ID: 103091401
• Update Time: 2025-06-09

4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-amine
• EN300-1844335
• 1704304-22-2

• Inchi： 1S/C10H17N3/c1-7(11)5-6-10-8(2)12-13(4)9(10)3/h5-7H,11H2,1-4H3/b6-5+
• InChI Key： DDRVOSYJKFZADL-AATRIKPKSA-N
• SMILES： N1(C)C(C)=C(/C=C/C(C)N)C(C)=N1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-amine

Recent Advances in the Study of 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-amine (CAS: 1704304-22-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-amine (CAS: 1704304-22-2) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and enamine functional groups, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, revealing intriguing properties that warrant further investigation.

A key area of interest is the compound's role as a building block for more complex pharmacophores. Researchers have successfully utilized 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-amine in the synthesis of novel heterocyclic compounds with potential therapeutic applications. The presence of both the pyrazole ring and the enamine functionality provides multiple sites for chemical modification, making it a versatile intermediate in medicinal chemistry. Recent synthetic approaches have focused on optimizing yield and purity while maintaining the compound's structural integrity.

Biological evaluations of 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-amine and its derivatives have shown promising results in various assay systems. Preliminary studies indicate potential activity against specific enzyme targets involved in inflammatory pathways. The compound's unique structure appears to interact with key binding sites, as demonstrated through molecular docking simulations and X-ray crystallography studies. These findings suggest that further development of this scaffold could lead to novel therapeutic agents for inflammatory diseases.

Recent pharmacokinetic studies have begun to elucidate the absorption, distribution, metabolism, and excretion (ADME) properties of 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-amine. Early results indicate reasonable metabolic stability and favorable physicochemical properties for drug development. However, researchers note that structural modifications may be necessary to optimize bioavailability and target specificity. These findings are guiding current structure-activity relationship (SAR) studies aimed at improving the compound's therapeutic potential.

The safety profile of 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-amine has been investigated through in vitro toxicity screening and preliminary in vivo studies. While the compound shows acceptable toxicity thresholds in cellular assays, researchers emphasize the need for more comprehensive toxicological evaluation before clinical translation. Current efforts are focused on identifying potential off-target effects and establishing safe dosage ranges for further development.

Looking forward, 4-(trimethyl-1H-pyrazol-4-yl)but-3-en-2-amine represents an exciting scaffold for future drug discovery efforts. Its unique chemical structure and demonstrated biological activity position it as a valuable tool for both academic research and pharmaceutical development. Ongoing studies are exploring its potential in additional therapeutic areas, including neurological disorders and metabolic diseases. The compound's versatility suggests it may serve as a foundation for multiple drug discovery programs in the coming years.